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Compound of Interest

Compound Name: 3-Bromo-4-nitroaniline

Cat. No.: B1279795 Get Quote

A Technical Overview of 3-Bromo-4-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the chemical compound 3-Bromo-4-
nitroaniline, focusing on its fundamental molecular properties. The information is intended to

support research and development activities where this compound is utilized as a chemical

intermediate.

Core Molecular Information
3-Bromo-4-nitroaniline is an organic compound characterized by the presence of a bromine

atom and a nitro group attached to an aniline core. Its chemical structure is foundational to its

role in organic synthesis.

The molecular formula for 3-Bromo-4-nitroaniline is C6H5BrN2O2[1][2][3][4]. This

composition results in a molecular weight of approximately 217.02 g/mol [3][5][6]. Minor

variations in the reported molecular weight exist, with some sources citing it as 217.022 g/mol

[1][4].

Physicochemical Properties
A summary of the key quantitative data for 3-Bromo-4-nitroaniline is presented in the table

below. These properties are critical for understanding the compound's behavior in various
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experimental and industrial settings.

Property Value

Molecular Formula C6H5BrN2O2[1][2][3][4]

Molecular Weight 217.02 g/mol [3][5][6]

Alternate Molecular Weight 217.022 g/mol [1][4]

Appearance
Yellow powder or Light yellow to yellow solid[3]

[5]

Melting Point 168-177 °C[3], 259 °C[1][5]

Boiling Point 339.32 °C at 760 mmHg[1][2]

Density 1.812 g/cm³[1][2]

CAS Number 40787-96-0[1][2][3][4]

Note: Discrepancies in reported melting points may be due to different experimental conditions

or purities.

Synthetic Applications
While detailed experimental protocols and specific signaling pathways involving 3-Bromo-4-
nitroaniline are not extensively detailed in publicly available literature, its primary role is well-

established as a versatile intermediate in organic synthesis. The compound's reactivity allows

for its use in the production of more complex molecules.

The logical workflow for the application of 3-Bromo-4-nitroaniline in various industries is

illustrated in the diagram below.
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Starting Material

Synthetic Pathways

Product Classes

3-Bromo-4-nitroaniline

Electrophilic Substitution
& Other Reactions

Azo Dyes Pharmaceuticals
(e.g., antibacterials) Agrochemicals

Click to download full resolution via product page

Synthetic utility of 3-Bromo-4-nitroaniline.

This compound is a crucial building block in the synthesis of a range of commercial products[3].

Its functional groups are leveraged in the manufacturing of azo dyes for textiles, the

development of pharmaceutical agents with antibacterial and antifungal properties, and the

creation of new agrochemicals[3].

Due to the nature of the available data, this guide focuses on the fundamental chemical

properties of 3-Bromo-4-nitroaniline. For detailed experimental protocols or specific biological

pathway information, professionals are encouraged to consult specialized synthetic chemistry

journals and internal research data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1279795?utm_src=pdf-body-img
https://www.benchchem.com/product/b1279795?utm_src=pdf-body
https://www.chemimpex.com/products/29056
https://www.chemimpex.com/products/29056
https://www.benchchem.com/product/b1279795?utm_src=pdf-body
https://www.benchchem.com/product/b1279795?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. lookchem.com [lookchem.com]

2. Page loading... [wap.guidechem.com]

3. chemimpex.com [chemimpex.com]

4. fluorochem.co.uk [fluorochem.co.uk]

5. 40787-96-0 CAS MSDS (3-BROMO-4-NITROANILINE) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

6. 4-Amino-2-bromonitrobenzene | C6H5BrN2O2 | CID 11834877 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [3-Bromo-4-nitroaniline molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279795#3-bromo-4-nitroaniline-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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